Cas no 16969-19-0 (1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI))

1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI) structure
16969-19-0 structure
Product name:1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI)
CAS No:16969-19-0
MF:C8H16O
MW:128.212042808533
CID:122013
PubChem ID:5462937

1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI)
    • Ether, 3,3-dimethyl-1-butenyl ethyl
    • 16969-19-0
    • 1-Butene, 1-ethoxy-3,3-dimethyl-, (E)-
    • SCHEMBL16247241
    • DTXSID601284027
    • Inchi: InChI=1S/C8H16O/c1-5-9-7-6-8(2,3)4/h6-7H,5H2,1-4H3/b7-6+
    • InChI Key: WSGATPNSJGOYHJ-VOTSOKGWSA-N
    • SMILES: C(O/C=C/C(C)(C)C)C

Computed Properties

  • Exact Mass: 128.120115130g/mol
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 87.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 2.7

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